Cas no 877655-51-1 (N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and drug development. Its structure features a thieno[3,2-d]pyrimidin-4-one core, a 3-methoxyphenyl substituent, and a benzylsulfanylacetamide side chain, offering versatility for further derivatization. The compound's sulfur-containing linkage enhances reactivity, while the methoxy group may influence binding affinity in biological targets. This scaffold is of interest for its potential as a kinase inhibitor or modulator of enzymatic activity. Its synthetic accessibility and functional group diversity make it a valuable intermediate for exploring structure-activity relationships in pharmaceutical research.
N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide structure
877655-51-1 structure
Product Name:N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
CAS No:877655-51-1
MF:C22H21N3O3S2
MW:439.550442457199
CID:5510559
Update Time:2025-06-13

N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
    • N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
    • Inchi: 1S/C22H21N3O3S2/c1-28-17-9-5-8-16(12-17)25-21(27)20-18(10-11-29-20)24-22(25)30-14-19(26)23-13-15-6-3-2-4-7-15/h2-9,12H,10-11,13-14H2,1H3,(H,23,26)
    • InChI Key: RTJJLODPFPXFBE-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC(OC)=C2)C(=O)C2SCCC=2N=1

N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2014-0667-2μmol
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2014-0667-5μmol
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2014-0667-10μmol
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2014-0667-20μmol
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2014-0667-1mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2014-0667-2mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2014-0667-3mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2014-0667-4mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2014-0667-5mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2014-0667-10mg
N-benzyl-2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
877655-51-1 90%+
10mg
$79.0 2023-05-17

Additional information on N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Research Briefing on N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 877655-51-1)

In recent years, the compound N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS: 877655-51-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting pathways involved in cancer and inflammatory diseases. The unique structural features of this compound, including the thienopyrimidine core and the benzyl acetamide moiety, contribute to its bioactivity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms by which this compound exerts its effects. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide exhibits potent inhibitory activity against specific tyrosine kinases, such as EGFR and VEGFR, which are critical in tumor angiogenesis and proliferation. The compound's ability to disrupt these signaling pathways suggests its potential as a lead candidate for anticancer drug development.

In addition to its kinase inhibitory properties, this compound has also been explored for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings highlight its dual functionality, making it a promising candidate for multifactorial diseases where both kinase activity and inflammation play a role.

The synthesis and optimization of N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted reactions and green chemistry approaches, have improved the yield and purity of the compound. These developments are crucial for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide and warrants further investigation.

In conclusion, N-benzyl-2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide represents a versatile and potent compound with significant potential in both oncology and immunology. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be essential to fully realize its therapeutic benefits.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司